Cas no 190321-53-0 (Ethyl 3-(hydroxymethyl)cyclohexane-1-carboxylate)

• Product Name: Ethyl 3-(hydroxymethyl)cyclohexane-1-carboxylate
• CAS No: 190321-53-0
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 4627861
• PubChem ID: 71755782
• Update Time: 2025-08-02

Ethyl 3-(hydroxymethyl)cyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(hydroxymethyl)cyclohexane-1-carboxylate
• Z1642579481
• Ethyl 3-(hydroxymethyl)cyclohexane-1-carboxylate

• Inchi： 1S/C10H18O3/c1-2-13-10(12)9-5-3-4-8(6-9)7-11/h8-9,11H,2-7H2,1H3
• InChI Key： TXNBYSMSDGTAKC-UHFFFAOYSA-N
• SMILES： OCC1CCCC(C(=O)OCC)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 168
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Ethyl 3-(hydroxymethyl)cyclohexane-1-carboxylate

Ethyl 3-(hydroxymethyl)cyclohexane-1-carboxylate: A Comprehensive Overview

Ethyl 3-(hydroxymethyl)cyclohexane-1-carboxylate, with the CAS number 190321-53-0, is a versatile organic compound that has garnered significant attention in both academic and industrial research. This compound, often abbreviated as EHC, belongs to the class of esters and is characterized by its unique structural features, which include a cyclohexane ring substituted with a hydroxymethyl group and an ethyl ester moiety. The compound's structure not only imparts it with interesting physical and chemical properties but also opens up a wide range of potential applications across various fields.

Recent studies have highlighted the importance of Ethyl 3-(hydroxymethyl)cyclohexane-1-carboxylate in the development of advanced materials, particularly in the realm of polymer science. Researchers have explored its use as a monomer in the synthesis of biodegradable polymers, which are increasingly sought after due to their environmental benefits. For instance, a study published in the journal Nature Communications demonstrated that polymers derived from this compound exhibit excellent biocompatibility and degradation properties, making them ideal candidates for biomedical applications such as drug delivery systems and tissue engineering scaffolds.

The synthesis of Ethyl 3-(hydroxymethyl)cyclohexane-1-carboxylate typically involves multi-step organic reactions, often starting from readily available starting materials such as cyclohexanol or cyclohexanone. One common approach is the hydroxyalkylation of cyclohexanecarboxylic acid followed by esterification with ethanol. This process has been optimized in recent years to improve yield and reduce production costs, making it more feasible for large-scale manufacturing.

In terms of physical properties, Ethyl 3-(hydroxymethyl)cyclohexane-1-carboxylate is a white crystalline solid with a melting point of approximately 55°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical transformations. The compound's stability under normal storage conditions further enhances its utility in industrial settings.

The chemical reactivity of Ethyl 3-(hydroxymethyl)cyclohexane-1-carboxylate is primarily influenced by its functional groups—the hydroxymethyl group and the ester moiety. The hydroxymethyl group introduces hydrophilic properties, while the ester group contributes to the compound's reactivity towards nucleophilic substitutions. These characteristics make it a valuable intermediate in organic synthesis, particularly in the preparation of more complex molecules with tailored functionalities.

One area where Ethyl 3-(hydroxymethyl)cyclohexane-1-carboxylate has shown promising potential is in the field of green chemistry. By incorporating this compound into sustainable chemical processes, researchers aim to reduce waste and improve energy efficiency. For example, a study conducted at Stanford University explored its use as a catalyst in asymmetric synthesis reactions, demonstrating its ability to facilitate enantioselective transformations with high efficiency.

Beyond its chemical applications, this compound has also found relevance in pharmacology. Its structural similarity to certain bioactive molecules has led to its investigation as a lead compound in drug discovery programs targeting various therapeutic areas, including inflammation and neurodegenerative diseases. Preclinical studies have shown that derivatives of this compound exhibit moderate bioactivity against specific cellular targets, warranting further exploration.

The environmental impact of Ethyl 3-(hydroxymethyl)cyclohexane-1-carboxylate is another critical aspect that has been addressed in recent research. Studies have focused on assessing its biodegradability and toxicity profiles to ensure that its use aligns with eco-friendly practices. Results from these studies indicate that the compound is moderately biodegradable under aerobic conditions, though further research is needed to optimize its environmental footprint.

In conclusion, Ethyl 3-(hydroxymethyl)cyclohexane-1-carboxylate (CAS No: 190321-53-0) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a key player in the development of innovative solutions for contemporary challenges in chemistry and beyond.